- Synthesis and redistribution reactions of asymmetric σ-arylplatinum(II) complexes containing 4,7-phenanthroline, Journal of Organometallic Chemistry, 2004, 689(7), 1288-1294
Cas no 90434-01-8 (3-iodo-N-methylBenzamide)
3-iodo-N-methylBenzamide structure
Product Name:3-iodo-N-methylBenzamide
CAS No:90434-01-8
MF:C8H8INO
MW:261.059694290161
MDL:MFCD02859818
CID:2113664
PubChem ID:3384366
Update Time:2025-08-05
3-iodo-N-methylBenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-iodo-N-methylBenzamide
- 3-Iodo-N-methylbenzamide (ACI)
- Benzamide, m-iodo-N-methyl- (7CI)
- 3-Iodo-N-methyl-benzamide
- D83084
- STK086474
- NCGC00327035-01
- CS-0151052
- 90434-01-8
- AKOS003280946
- AB01322165-02
- 3-iodo-N-methylbenzenamide
- SCHEMBL2290042
- BS-18226
- DA-23501
- CJOMJVXNBHDPFJ-UHFFFAOYSA-N
- MFCD02859818
-
- MDL： MFCD02859818
- Inchi： 1S/C8H8INO/c1-10-8(11)6-3-2-4-7(9)5-6/h2-5H,1H3,(H,10,11)
- InChI Key： CJOMJVXNBHDPFJ-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(I)C=CC=1)NC
Computed Properties
- Exact Mass: 260.96506g/mol
- Monoisotopic Mass: 260.96506g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 342.3±25.0 °C at 760 mmHg
- Flash Point: 160.8±23.2 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-iodo-N-methylBenzamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-iodo-N-methylBenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR611-50mg |
3-iodo-N-methylBenzamide |
90434-01-8 | 97% | 50mg |
59.0CNY | 2021-08-04 | |
| TRC | I724565-100mg |
3-Iodo-N-methylbenzamide |
90434-01-8 | 100mg |
$133.00 | 2023-05-18 | ||
| TRC | I724565-250mg |
3-Iodo-N-methylbenzamide |
90434-01-8 | 250mg |
$259.00 | 2023-05-18 | ||
| TRC | I724565-500mg |
3-Iodo-N-methylbenzamide |
90434-01-8 | 500mg |
$391.00 | 2023-05-18 | ||
| TRC | I724565-1g |
3-Iodo-N-methylbenzamide |
90434-01-8 | 1g |
$552.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR611-1g |
3-iodo-N-methylBenzamide |
90434-01-8 | 97% | 1g |
469.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR611-5g |
3-iodo-N-methylBenzamide |
90434-01-8 | 97% | 5g |
7796CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NR611-200mg |
3-iodo-N-methylBenzamide |
90434-01-8 | 97% | 200mg |
136.0CNY | 2021-08-04 | |
| eNovation Chemicals LLC | Y1224626-10g |
3-Iodo-N-methylbenzamide |
90434-01-8 | 95% | 10g |
$450 | 2024-06-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1221692-100mg |
3-Iodo-N-methylbenzamide |
90434-01-8 | 97% | 100mg |
￥66.00 | 2024-04-26 |
3-iodo-N-methylBenzamide Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Thionyl chloride ; 18 h, rt
1.2 Solvents: Water ; 16 h, 10 °C → rt
1.2 Solvents: Water ; 16 h, 10 °C → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 20 min, rt
1.2 30 min, rt
1.2 30 min, rt
Reference
- Optimization of 4,6-Disubstituted Pyrido[3,2-d]pyrimidines as Dual MNK/PIM Inhibitors to Inhibit Leukemia Cell Growth, Journal of Medicinal Chemistry, 2021, 64(18), 13719-13735
Production Method 3
Reaction Conditions
1.1 Catalysts: Zirconium oxychloride octahydrate ; 15 min
Reference
- Zirconyl chloride: an efficient, water-tolerant, and reusable catalyst for the synthesis of N-methylamides, Synlett, 2011, (11), 1597-1601
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium iodide , Oxygen Catalysts: 1,10-Phenanthroline , Copper oxide (Cu2O) Solvents: Methanol , Water ; rt; 1 h, 80 °C; 80 °C → rt
Reference
- Sterically controlled iodination of arenes via iridium-catalyzed C-H borylation, Organic Letters, 2013, 15(1), 140-143
Production Method 5
Reaction Conditions
1.1 Reagents: Triethylamine , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 12 h, rt
Reference
- Iridium-catalyzed, ligand-controlled directed alkynylation and alkenylation of arenes with terminal alkynes, Chemical Communications (Cambridge, 2020, 56(8), 1298-1301
3-iodo-N-methylBenzamide Raw materials
- 3-Iodobenzoic acid
- Methylammonium Chloride
- 1,3-Dimethylurea
- N-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
3-iodo-N-methylBenzamide Preparation Products
3-iodo-N-methylBenzamide Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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